Cas no 287399-46-6 (Ethene-13C,tetrachloro- (9CI))

• Product Name: Ethene-13C,tetrachloro- (9CI)
• CAS No: 287399-46-6
• MF: C₂Cl₄
• MW: 166.826051712036
• CID: 248734
• PubChem ID: 12233487
• Update Time: 2025-09-20

Ethene-13C,tetrachloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethene-13C,tetrachloro- (9CI)
• tetrachloroe
• Tetrachloroethylene-13C1, 99 atom % 13C
• 287399-46-6
• DTXSID30481626
• 1,1,2,2-tetrachloro(113C)ethene
• Tetrachloroethylene-13C1
• SCHEMBL1332648

• Inchi： 1S/C2Cl4/c3-1(4)2(5)6/i1+1
• InChI Key： CYTYCFOTNPOANT-OUBTZVSYSA-N
• SMILES： Cl/[13C](=C(\Cl)/Cl)/Cl

Computed Properties

• Exact Mass: 164.87900
• Monoisotopic Mass: 164.878766g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 65.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.623 g/mL at 25 °C
• Melting Point: −22 °C(lit.)
• Boiling Point: 121 °C(lit.)
• PSA: 0.00000
• LogP: 3.06820
• Solubility: Not determined

Ethene-13C,tetrachloro- (9CI) Security Information

• Hazardous Material transportation number：UN 1897 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 45-46-20/21/22-36/37/38-52/53
• Safety Instruction： 53-26-36/37/39-45-61
• Hazardous Material Identification：
• Risk Phrases：R45; R46; R20/21/22; R36/37/38; R52/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides